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Compound Name: Nickel(II) nitrite

CAS No.: 17861-62-0

Cat. No.: B098475

Get Quote

A Comparative Study of Anhydrous versus Hydrated Nickel(II) Nitrite

Introduction
Nickel(II) nitrite (Ni(NO₂)₂) is an inorganic compound of interest in various chemical

applications. It primarily exists in two forms for consideration: a solid anhydrous state and as

hydrated aqua complexes in aqueous solutions. A stable, isolatable hydrated crystalline form of

nickel(II) nitrite is not commonly reported in the literature; instead, the interaction with water

leads to the formation of distinct nitro-aqua complexes in solution. This guide provides a

comparative analysis of the properties, synthesis, and reactivity of solid anhydrous nickel(II)
nitrite and its hydrated forms in an aqueous environment, supported by experimental data for

researchers, scientists, and drug development professionals.

Data Presentation
The following tables summarize the key quantitative data for anhydrous nickel(II) nitrite and its

aqueous complexes.

Table 1: Physical and Chemical Properties
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Property
Anhydrous Nickel(II) Nitrite
(solid)

Hydrated Nickel(II) Nitrite
(in aqueous solution)

Chemical Formula Ni(NO₂)₂

Primarily [Ni(NO₂)₂(H₂O)₄],

with other species like

[Ni(NO₂)(H₂O)₅]⁺ and

[Ni(NO₂)₃(H₂O)₃]⁻ in

equilibrium[1]

Molar Mass 150.73 g/mol [1]
Varies depending on the

complex

Appearance Blue-green crystals[1]
Emerald green solution, more

intense than [Ni(H₂O)₆]²⁺[1]

Density 8.90 g/cm³ (at 20 °C)[1] Not applicable

Solubility in water Very soluble[1] Forms various complex ions[1]

Thermal Stability
Decomposes at 220 °C (up to

260 °C in argon)[1]

Decomposes slowly in

aqueous solution due to

disproportionation of the nitrite

ion[1]

Magnetic Moment

Paramagnetic, with a magnetic

moment expected to be

around 2.83 BM for a d⁸

system.

The magnetic moment for Ni²⁺

in an aqueous solution is

typically around 2.83 BM.

Table 2: Spectroscopic Data
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Spectrum Anhydrous Nickel(II) Nitrite
Hydrated Nickel(II) Nitrite
(in aqueous solution)

Infrared (IR)

Absorption bands at 1575,

1388, 1333, 1240, 1080, and

830 cm⁻¹[1]

Dominated by water

absorption bands.

UV-Vis Not specified in solid state

The aqueous solution

containing [Ni(NO₂)₂(H₂O)₄]

and other nitro-aqua

complexes exhibits a

characteristic emerald green

color, indicating absorption in

the red region of the visible

spectrum.

Experimental Protocols
Synthesis of Anhydrous Nickel(II) Nitrite
Principle: Anhydrous nickel(II) nitrite was first synthesized by Cyril Clifford Addison in 1961 via

the reaction of gaseous nickel tetracarbonyl with dinitrogen tetroxide.[1] This reaction avoids

aqueous media, which would lead to the formation of hydrated complexes.

Materials:

Nickel tetracarbonyl (Ni(CO)₄) - EXTREMELY TOXIC, handle with extreme caution in a well-

ventilated fume hood.

Dinitrogen tetroxide (N₂O₄) - TOXIC and CORROSIVE.

Inert solvent (e.g., carbon tetrachloride, handled with appropriate safety measures).

Apparatus for handling and reacting toxic gases.

Procedure:
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A solution of nickel tetracarbonyl in an inert solvent is prepared in a reaction vessel designed

for gas-phase reactions.

Gaseous dinitrogen tetroxide is slowly introduced into the reaction vessel containing the

nickel tetracarbonyl solution. The reaction is typically carried out at or below room

temperature.

The reaction produces a green smoke, which is the solid anhydrous nickel(II) nitrite.[1]

The reaction proceeds according to the following equation: Ni(CO)₄ + N₂O₄ → Ni(NO₂)₂ +

4CO + 2NO

The resulting solid green product, anhydrous nickel(II) nitrite, is collected by filtration under

an inert atmosphere to prevent exposure to moisture.

The product is then washed with a dry, inert solvent to remove any unreacted starting

materials and byproducts.

The final product is dried under vacuum to ensure all traces of solvent and volatile

byproducts are removed.

Preparation of an Aqueous Solution of Hydrated
Nickel(II) Nitrite Complexes
Principle: An aqueous solution containing hydrated nickel(II) nitrite complexes, predominantly

tetraaquadinitronickel(II), can be prepared by the reaction of a soluble nickel(II) salt with an

alkali metal nitrite in water.[1]

Materials:

Nickel(II) sulfate hexahydrate (NiSO₄·6H₂O) or Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

Sodium nitrite (NaNO₂)

Distilled water

Procedure:
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Prepare an aqueous solution of a nickel(II) salt (e.g., dissolve a known amount of

NiSO₄·6H₂O in distilled water). This solution will have the characteristic pale green color of

the hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺.

In a separate container, prepare an aqueous solution of sodium nitrite.

Slowly add the sodium nitrite solution to the nickel(II) salt solution while stirring.

As the nitrite solution is added, a color change from pale green to a more intense emerald

green will be observed, indicating the formation of nitro-aqua complexes.[1]

The primary equilibrium established in the solution is: [Ni(H₂O)₆]²⁺(aq) + 2NO₂⁻(aq) ⇌ --

INVALID-LINK-- + 2H₂O(l) The equilibrium constant (K) for this reaction is 0.16 at standard

conditions.[1]

The final solution contains a mixture of nitro-aqua complexes in equilibrium, with

[Ni(NO₂)₂(H₂O)₄] being a major species.

Mandatory Visualization
Equilibrium of Nickel(II) Nitrite in Aqueous Solution
The following diagram illustrates the equilibrium between the hexaaquanickel(II) ion and

various nitro-aqua complexes upon the addition of nitrite ions in an aqueous solution.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://en.wikipedia.org/wiki/Nickel(II)_nitrite
https://en.wikipedia.org/wiki/Nickel(II)_nitrite
https://www.benchchem.com/product/b098475/docs?utm_src=pdf-body#comparative-study-of-hydrated-vs-anhydrous-nickel-ii-nitrite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098475?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[Ni(H₂O)₆]²⁺

+ NO₂⁻

- H₂O

[Ni(NO₂)(H₂O)₅]⁺

+ NO₂⁻

- H₂O
- NO₂⁻

+ H₂O

[Ni(NO₂)₂(H₂O)₄]

+ NO₂⁻

- H₂O
- NO₂⁻

+ H₂O

[Ni(NO₂)₃(H₂O)₃]⁻

- NO₂⁻

+ H₂O

Click to download full resolution via product page

Caption: Stepwise formation of nickel(II) nitro-aqua complexes.
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Synthesis and Decomposition of Anhydrous Nickel(II)
Nitrite
This diagram outlines the workflow for the synthesis of anhydrous nickel(II) nitrite and its

subsequent thermal decomposition.

Synthesis

Thermal Decomposition

Ni(CO)₄ (g)
Reaction Vessel

N₂O₄ (g)

Ni(NO₂)₂ (s)
(Anhydrous)

Formation of
green solid

Ni(NO₂)₂ (s) Heat
(220 °C) Decomposition Products

Decomposition

Click to download full resolution via product page

Caption: Synthesis and thermal decomposition of anhydrous Ni(NO₂)₂.

Conclusion
The comparison between anhydrous and "hydrated" nickel(II) nitrite is fundamentally a

comparison between a well-defined solid compound and its behavior in an aqueous

environment where it forms a series of nitro-aqua complexes. Anhydrous nickel(II) nitrite is a

discrete, volatile, blue-green solid that is thermally unstable. In contrast, when dissolved in

water, it does not form a stable hydrate but rather a series of substitutionally labile complexes

that impart a characteristic emerald green color to the solution. The choice between using the

anhydrous solid or preparing an aqueous solution of the complexes depends entirely on the

requirements of the specific application, such as the need for a non-aqueous environment or

the desire to utilize the reactivity of the specific complex ions in solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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